N'-(2-Chloroacetyl)-4-methyl-2-morpholin-4-yl-1,3-thiazole-5-carbohydrazide

• IUPAC Name: N'-(2-chloroacetyl)-4-methyl-2-morpholin-4-yl-1,3-thiazole-5-carbohydrazide
• InChI: InChI=1S/C11H15ClN4O3S/c1-7-9(10(18)15-14-8(17)6-12)20-11(13-7)16-2-4-19-5-3-16/h2-6H2,1H3,(H,14,17)(H,15,18)
• InChI Key: RBRKNTSUYQKHBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2CCOCC2)C(=O)NNC(=O)CCl
• Molecular Formula: C11H15ClN4O3S
• Molecular Weight: 318.78 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the thiazole ring, the introduction of the morpholinyl group, and the acylation of the hydrazide. The exact synthesis pathway would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It contains a thiazole ring, which is a type of heterocyclic compound, and a morpholinyl group, which is a type of cyclic amine. The chloroacetyl group is an acyl chloride, which is highly reactive and often used in organic synthesis.

Chemical Reactions Analysis

This compound, like other organochlorides, would be expected to undergo various types of chemical reactions. For example, the chloroacetyl group could react with nucleophiles in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility, melting point, and boiling point would be influenced by the types and arrangement of its functional groups.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. For example, it may be harmful if swallowed, inhaled, or in contact with skin. It may also pose environmental hazards.